1. Home
  2. Product
  3. N-[4-(benzyloxy)-3-chloro-5-methoxybenzyl]-1-azabicyclo[2.2.2]octan-3-amine
N-[4-(benzyloxy)-3-chloro-5-methoxybenzyl]-1-azabicyclo[2.2.2]octan-3-amine N-[4-(benzyloxy)-3-chloro-5-methoxybenzyl]-1-azabicyclo[2.2.2]octan-3-amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0759409
InChI: InChI=1S/C22H27ClN2O2/c1-26-21-12-17(13-24-20-14-25-9-7-18(20)8-10-25)11-19(23)22(21)27-15-16-5-3-2-4-6-16/h2-6,11-12,18,20,24H,7-10,13-15H2,1H3
SMILES: COC1=C(C(=CC(=C1)CNC2CN3CCC2CC3)Cl)OCC4=CC=CC=C4
Molecular Formula: C22H27ClN2O2
Molecular Weight: 386.9 g/mol

N-[4-(benzyloxy)-3-chloro-5-methoxybenzyl]-1-azabicyclo[2.2.2]octan-3-amine

CAS No.:

Cat. No.: VC0759409

Molecular Formula: C22H27ClN2O2

Molecular Weight: 386.9 g/mol

* For research use only. Not for human or veterinary use.

N-[4-(benzyloxy)-3-chloro-5-methoxybenzyl]-1-azabicyclo[2.2.2]octan-3-amine -

Specification

Molecular Formula C22H27ClN2O2
Molecular Weight 386.9 g/mol
IUPAC Name N-[(3-chloro-5-methoxy-4-phenylmethoxyphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
Standard InChI InChI=1S/C22H27ClN2O2/c1-26-21-12-17(13-24-20-14-25-9-7-18(20)8-10-25)11-19(23)22(21)27-15-16-5-3-2-4-6-16/h2-6,11-12,18,20,24H,7-10,13-15H2,1H3
Standard InChI Key SJSVHBIGZBAXFI-UHFFFAOYSA-N
SMILES COC1=C(C(=CC(=C1)CNC2CN3CCC2CC3)Cl)OCC4=CC=CC=C4
Canonical SMILES COC1=C(C(=CC(=C1)CNC2CN3CCC2CC3)Cl)OCC4=CC=CC=C4

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19